Cas no 34874-12-9 (1-ethyl-4-methyl-2-phenyl-1,2,4-triazolidine-3,5-dione)

• Product Name: 1-ethyl-4-methyl-2-phenyl-1,2,4-triazolidine-3,5-dione
• CAS No: 34874-12-9
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 1466755
• PubChem ID: 215076
• Update Time: 2025-04-20

1-ethyl-4-methyl-2-phenyl-1,2,4-triazolidine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-methyl-2-phenyl-1,2,4-triazolidine-3,5-dione
• 34874-12-9
• BRN 0218587
• UR 59
• 1,2,4-Triazolidine-3,5-dione, 1-ethyl-4-methyl-2-phenyl-
• 2-Ethyl-N-methyl-3-phenylbicarbamimide
• Bicarbamimide, 2-ethyl-N-methyl-3-phenyl-
• DTXSID70188425

• Inchi： 1S/C11H13N3O2/c1-3-13-10(15)12(2)11(16)14(13)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
• InChI Key： QMYIZJBNHBKMPW-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(N(C2C=CC=CC=2)N1CC)=O

Computed Properties

• Exact Mass: 219.10089
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• PSA: 43.86